Cas no 2138426-62-5 (3-(Azidomethyl)azepane hydrochloride)

• Product Name: 3-(Azidomethyl)azepane hydrochloride
• CAS No: 2138426-62-5
• MF: C₇H₁₅ClN₄
• MW: 190.673799753189
• CID: 5758388
• PubChem ID: 132342243
• Update Time: 2025-05-24

3-(Azidomethyl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2138426-62-5
• EN300-705683
• 3-(Azidomethyl)azepane;hydrochloride
• 3-(azidomethyl)azepane hydrochloride
• 3-(Azidomethyl)azepane hydrochloride

• Inchi： 1S/C7H14N4.ClH/c8-11-10-6-7-3-1-2-4-9-5-7;/h7,9H,1-6H2;1H
• InChI Key： HCTLZJIHJXZJNG-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC(CN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 190.0985242g/mol
• Monoisotopic Mass: 190.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.4Ų

Additional information on 3-(Azidomethyl)azepane hydrochloride

Professional Introduction to 3-(Azidomethyl)azepane Hydrochloride (CAS No. 2138426-62-5)

3-(Azidomethyl)azepane Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138426-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the azepane class, characterized by a seven-membered saturated heterocyclic ring containing two nitrogen atoms. The presence of an azidomethyl group at the 3-position of the azepane ring introduces unique reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor for its application in medicinal chemistry and biological assays. The structural features of 3-(Azidomethyl)azepane Hydrochloride position it as a versatile building block for constructing more complex pharmacophores. The azido functional group is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, including nucleophilic substitution reactions, cycloadditions, and cross-coupling processes.

In recent years, there has been growing interest in the exploration of azepane derivatives due to their potential biological activities. The seven-membered nitrogen-containing ring is known to mimic certain biological scaffolds, thereby facilitating interactions with biological targets such as enzymes and receptors. Specifically, 3-(Azidomethyl)azepane Hydrochloride has been investigated for its potential role in drug discovery efforts aimed at developing treatments for neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its utility in the synthesis of radiolabeled probes for diagnostic imaging. The azido group can be selectively radiolabeled with isotopes such as Carbon-11 or Fluorine-18 using palladium-catalyzed coupling reactions. These radiolabeled derivatives have been employed in positron emission tomography (PET) studies to visualize biological processes and assess target engagement in preclinical models. The success of such applications underscores the importance of 3-(Azidomethyl)azepane Hydrochloride as a precursor in nuclear medicine research.

Furthermore, the reactivity of the azidomethyl group has been leveraged in the development of click chemistry applications. Click reactions are highly efficient and selective transformations that allow for the rapid assembly of complex molecular structures. By incorporating an azido moiety into a scaffold like azepane, researchers can exploit copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to introduce diverse functional groups with minimal side products. This approach has been particularly useful in generating libraries of drug-like compounds for high-throughput screening.

The pharmaceutical industry has shown considerable interest in 3-(Azidomethyl)azepane Hydrochloride due to its potential as a lead compound or intermediate for further optimization. Preclinical studies have demonstrated that derivatives of this compound exhibit promising pharmacological profiles, including anti-inflammatory, antiviral, and anticancer activities. For instance, modifications to the azepane core or the azidomethyl substituent have led to compounds with enhanced binding affinity and improved metabolic stability.

Recent advances in computational chemistry have also facilitated the design of novel analogs of 3-(Azidomethyl)azepane Hydrochloride. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to biological targets with high accuracy. By integrating experimental data with computational insights, scientists can rationally design next-generation molecules that exhibit improved efficacy and reduced toxicity. This interdisciplinary approach highlights the importance of collaboration between experimentalists and theoreticians in harnessing the full potential of this compound.

The synthetic methodologies for preparing 3-(Azidomethyl)azepane Hydrochloride have been refined over time to achieve higher yields and purities. Traditional approaches often involve multi-step sequences starting from commercially available precursors such as piperazine derivatives. However, recent innovations have enabled more streamlined synthetic routes, including one-pot reactions and catalytic methods that minimize waste and improve scalability.

In conclusion, 3-(Azidomethyl)azepane Hydrochloride (CAS No. 2138426-62-5) represents a significant asset in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs across various therapeutic areas.